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Compound of Interest

Compound Name: SJ-C1044

Cat. No.: B15612782

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SR-4835 is a potent and highly selective dual inhibitor of Cyclin-Dependent Kinase 12 (CDK12)

and Cyclin-Dependent Kinase 13 (CDK13)[1][2][3][4]. As a key regulator of transcriptional

elongation and the DNA damage response (DDR), the CDK12/Cyclin K complex represents a

significant target in oncology research, particularly in the context of triple-negative breast

cancer (TNBC) and other malignancies with deficiencies in DNA repair pathways[3][4][5]. SR-

4835 has been shown to induce a "BRCAness" phenotype, sensitizing cancer cells to PARP

inhibitors and DNA-damaging agents[3][5][6]. This document provides detailed protocols for the

preparation of SR-4835 stock solutions for use in in vitro and in vivo research settings.

Chemical Properties and Data
Proper preparation of a stock solution is critical for ensuring the accuracy and reproducibility of

experimental results. The following table summarizes the key chemical and physical properties

of SR-4835.
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Property Value Reference

Chemical Name

N-[(5,6-dichloro-1H-

benzimidazol-2-yl)methyl]-9-(1-

methyl-1H-pyrazol-4-yl)-2-(4-

morpholinyl)-9H-purin-6-amine

[7]

CAS Number 2387704-62-1 [1][7]

Molecular Formula C₂₁H₂₀Cl₂N₁₀O [1][7]

Molecular Weight 499.36 g/mol [1][2]

Purity ≥98% [7]

Appearance Solid [7]

Solubility Data
The solubility of SR-4835 is a critical factor in the preparation of stock solutions. It is sparingly

soluble in aqueous solutions but exhibits good solubility in organic solvents such as Dimethyl

Sulfoxide (DMSO).

Solvent Solubility Notes

DMSO
5 mg/mL (10.01 mM)[1][8] to

16 mg/mL (32.04 mM)[3]

Sonication or warming to 50°C

may be required to fully

dissolve the compound. Use

fresh, anhydrous DMSO as

moisture can reduce solubility.

[1][3]

Methanol Soluble [7]

Water Insoluble [3]

Ethanol Insoluble [3]
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Preparation of a 10 mM SR-4835 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SR-4835 in DMSO, a

common starting concentration for in vitro cell-based assays.

Materials:

SR-4835 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before handling the compound, ensure that you are wearing

appropriate PPE.

Weighing SR-4835: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 1 mg of SR-4835 powder into the tube.

Calculating DMSO Volume: To prepare a 10 mM stock solution from 1 mg of SR-4835 (MW =

499.36 g/mol ), the required volume of DMSO can be calculated as follows:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (µL) = (0.001 g / 499.36 g/mol ) / 0.01 mol/L * 1,000,000 µL/L ≈ 200.26 µL

Dissolving the Compound: Add 200.26 µL of anhydrous, sterile DMSO to the microcentrifuge

tube containing the SR-4835 powder.
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Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. If the compound does not fully dissolve, sonication for 5-10 minutes or

gentle warming in a 50°C water bath can be applied.[3] Visually inspect the solution to

ensure there are no visible particulates.

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to minimize freeze-thaw cycles.[9] Store the aliquots at -20°C

for short-term storage (up to 6 months) or at -80°C for long-term storage (up to 1 year).[10]
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Workflow for Preparing SR-4835 Stock Solution
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Caption: Workflow for Preparing SR-4835 Stock Solution.
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SR-4835 Mechanism of Action
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Caption: Simplified Signaling Pathway of SR-4835.
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SR-4835 is a bioactive compound and should be handled with care. Assume that the

compound is potentially hazardous. Use appropriate personal protective equipment, including a

lab coat, gloves, and safety glasses, at all times. Work in a well-ventilated area or a chemical

fume hood. In case of contact with skin or eyes, wash immediately with plenty of water. Consult

the Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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